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Compound of Interest

Compound Name: Protein Kinase C (19-31)

Cat. No.: B612545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper handling, dissolution, and

storage of Protein Kinase C (19-31) peptide, a widely used pseudosubstrate inhibitor of

Protein Kinase C (PKC). Adherence to these guidelines is crucial for maintaining the peptide's

integrity and ensuring reproducible experimental outcomes.
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Property Value Reference

Peptide Name

Protein Kinase C (19-31),

[Ser25] Protein Kinase C (19-

31)

Sequence

H-Arg-Phe-Ala-Arg-Lys-Gly-

Ser-Leu-Arg-Gln-Lys-Asn-Val-

OH

One-Letter Sequence RFARKGSLRQKNV

Molecular Weight ~1559.8 g/mol (as free base)

Formulation

Typically supplied as a

lyophilized powder, often as a

trifluoroacetate (TFA) or

acetate salt.

Purity >95%

Appearance
White to off-white lyophilized

powder.

Primary Application

A potent substrate for Protein

Kinase C, used in in-vitro

kinase assays to measure

PKC activity. It acts as a

competitive inhibitor by

mimicking the pseudosubstrate

regulatory domain of PKCα.

Storage and Stability
Proper storage of the Protein Kinase C (19-31) peptide is critical to prevent degradation and

ensure its activity. The following table summarizes the recommended storage conditions for

both the lyophilized powder and reconstituted solutions.
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Form
Storage
Temperature

Recommended
Duration

Notes

Lyophilized Powder -20°C or colder Up to 3 years
Keep desiccated and

protected from light.

Reconstituted in

DMSO
-80°C Up to 1 year

Aliquot to minimize

freeze-thaw cycles.

-20°C Up to 1 month

For shorter-term

storage, aliquot to

avoid repeated freeze-

thaw cycles.

Reconstituted in

Sterile Water
-80°C Up to 6 months

Aliquot to minimize

freeze-thaw cycles.

Use high-purity, sterile

water.

-20°C Up to 1 month

Prone to microbial

contamination; filter-

sterilize and handle

under sterile

conditions.

Note on Freeze-Thaw Cycles: Repeated freezing and thawing of peptide solutions can lead to

degradation and loss of activity. It is highly recommended to aliquot the stock solution into

single-use volumes before freezing.

Reconstitution Protocol
This protocol provides a step-by-step guide for reconstituting 1 mg of lyophilized Protein
Kinase C (19-31) peptide to a stock concentration of 1 mM.

Materials:

Lyophilized Protein Kinase C (19-31) peptide (1 mg)

High-purity Dimethyl Sulfoxide (DMSO) or sterile, nuclease-free water
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Vortex mixer

Microcentrifuge

Sterile polypropylene microcentrifuge tubes

Procedure:

Pre-equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for 15-20 minutes. This prevents condensation from forming on the peptide,

which can affect its stability.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom.

Solvent Addition: To prepare a 1 mM stock solution from 1 mg of peptide (MW ~1559.8 g/mol

), you will need to add 641 µL of solvent.

Carefully add 641 µL of either DMSO or sterile water to the vial.

Dissolution:

Gently vortex the vial for 10-20 seconds to dissolve the peptide.

Visually inspect the solution to ensure that the peptide has completely dissolved. If

necessary, brief sonication in a water bath can aid in dissolving the peptide.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

polypropylene microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage or -20°C for short-term use as indicated

in the table above.
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This protocol describes a general method for measuring the activity of Protein Kinase C using

the [Ser25]PKC (19-31) peptide as a substrate. This assay is based on the transfer of the γ-

phosphate from [γ-³²P]ATP to the serine residue on the peptide substrate by PKC.

Materials:

Recombinant Protein Kinase C enzyme

[Ser25]PKC (19-31) peptide stock solution (1 mM)

[γ-³²P]ATP

Kinase assay buffer (e.g., 20 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM CaCl₂)

Phosphatidylserine and Diacylglycerol (for PKC activation)

25% Trichloroacetic acid (TCA)

Phosphocellulose paper

Scintillation counter and scintillation fluid

Procedure:

Prepare the Reaction Mixture: In a microcentrifuge tube, prepare the kinase reaction mixture.

The final volume is typically 25-50 µL. The final concentrations of the components should be

optimized for the specific PKC isoform and experimental conditions. A typical reaction

mixture includes:

Kinase assay buffer

Activators (e.g., phosphatidylserine, diacylglycerol)

[Ser25]PKC (19-31) peptide (final concentration of 10-50 µM)

Recombinant PKC enzyme

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initiate the Reaction: Add [γ-³²P]ATP to the reaction mixture to a final concentration of 10-100

µM to start the reaction.

Incubation: Incubate the reaction mixture at 30°C for 10-30 minutes. The incubation time

should be within the linear range of the enzyme kinetics.

Stop the Reaction: Terminate the reaction by adding an equal volume of 25% TCA.

Spotting and Washing:

Spot an aliquot of the reaction mixture onto a phosphocellulose paper square.

Wash the phosphocellulose paper three times with 75 mM phosphoric acid to remove

unincorporated [γ-³²P]ATP.

Quantification:

Place the washed phosphocellulose paper in a scintillation vial with scintillation fluid.

Measure the amount of ³²P incorporated into the peptide using a scintillation counter.

Visualizations
Protein Kinase C Signaling Pathway
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Caption: The PKC signaling pathway and the inhibitory action of the PKC (19-31) peptide.
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Experimental Workflow for Using PKC (19-31) Peptide
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Caption: A typical experimental workflow for an in vitro kinase assay using PKC (19-31)

peptide.

To cite this document: BenchChem. [Application Notes and Protocols: Protein Kinase C (19-
31) Peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612545#dissolving-and-storing-protein-kinase-c-19-
31-peptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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